Cas no 72404-04-7 (10H-Phenoxazine, 2-methyl-)
10H-Phenoxazine, 2-methyl- structure
Product Name:10H-Phenoxazine, 2-methyl-
CAS No:72404-04-7
MF:C13H11NO
MW:197.232543230057
CID:544017
PubChem ID:12569074
Update Time:2025-04-19
10H-Phenoxazine, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenoxazine, 2-methyl-
- 2-methyl-10H-phenoxazine
- SCHEMBL11537050
- DTXSID50502882
- 72404-04-7
-
- Inchi: 1S/C13H11NO/c1-9-6-7-13-11(8-9)14-10-4-2-3-5-12(10)15-13/h2-8,14H,1H3
- InChI Key: XTLFOIVDMKTDED-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2NC2C=C(C)C=CC1=2
Computed Properties
- Exact Mass: 197.08413
- Monoisotopic Mass: 197.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26
10H-Phenoxazine, 2-methyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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